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For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10580 is a potent and selective agonist for the Prostaglandin E2 (PGE?2) receptor 4 (EP4).
The EP4 receptor is a G-protein coupled receptor that, upon activation, stimulates the
production of cyclic AMP (cCAMP), leading to the activation of Protein Kinase A (PKA). This
signaling pathway is implicated in a variety of physiological processes, including inflammation,
immune response, and lipid metabolism. These application notes provide a comprehensive
guide for the in vivo administration of CAY10580 in mouse models, based on currently

available data.

Data Presentation
CAY10580 In Vivo Administration Parameters

The following table summarizes the key parameters for the in vivo administration of CAY10580
in a mouse model of diet-induced hypercholesterolemia.
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Parameter Value Reference
High-fat diet-challenged

Mouse Model _ [1][2]
EP4+/+ mice

Dosage 200 pg/kg body weight [1][2]

Administration Route

Intraperitoneal (i.p.) injection

[1](2]

Frequency

Daily

[1]2]

Treatment Duration

Three weeks

[1](2]

Observed Effect

Prevention of diet-induced

hypercholesterolemia

[1](2]

Comparative In Vivo Data for Other EP4 Receptor

Agonists

To provide a broader context for experimental design, the following table includes

administration data for other selective EP4 receptor agonists used in various mouse models.
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. Mouse Administrat
Agonist Dosage ) Frequency Reference
Model ion Route
Nephrotoxic
ONO-AE1- 280-1000 N _ )
serum Not specified Twice daily
329 g Hg/kg/day
nephritis
Dextran
ONO-AE1- sodium -~ ) )
Not specified Intracolonic Daily [3]
329 sulfate (DSS)
colitis
Dextran
ONO-AE1- sodium -~ -~ -~
Not specified Not specified Not specified
734 sulfate (DSS)
colitis
Dextran
sodium » -~ .
AGN205203 Not specified Not specified Not specified
sulfate (DSS)
colitis

Experimental Protocols

Preparation of CAY10580 for Intraperitoneal Injection

Materials:

» CAY10580

¢ Dimethyl sulfoxide (DMSO), sterile
 Sterile saline (0.9% NaCl)

o Sterile, pyrogen-free microcentrifuge tubes
o Sterile pipette tips

e \ortex mixer
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Protocol:

e Stock Solution Preparation:

[¢]

Allow the vial of CAY10580 to equilibrate to room temperature before opening.

[¢]

Prepare a stock solution of CAY10580 in DMSO. For example, to create a 10 mg/mL stock
solution, dissolve 1 mg of CAY10580 in 100 pL of DMSO.

o

Vortex thoroughly to ensure complete dissolution.

[e]

Store the stock solution at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

e Working Solution Preparation (for a 200 pg/kg dose in a 25g mouse):

o Calculate the required dose per mouse:

» Dose (ug) = 200 pg/kg * 0.025 kg =5 g

o Calculate the volume of stock solution needed:

= Volume (uL) =5 pg /10 mg/mL = 0.5 pL

o Prepare the final injection solution: It is recommended to keep the final concentration of
DMSO low (ideally under 5%) to minimize toxicity.[4] A common vehicle for intraperitoneal
injections is a mixture of DMSO and saline.[5]

» For afinal injection volume of 100 pL per mouse, a 1:19 dilution of the DMSO stock in
saline would result in a 5% DMSO concentration.

» |n a sterile microcentrifuge tube, add 99.5 L of sterile saline.

» Add 0.5 pL of the 10 mg/mL CAY10580 stock solution to the saline.

= Vortex the solution gently but thoroughly to ensure it is well mixed.

o Vehicle Control: Prepare a vehicle control solution with the same concentration of DMSO
in saline (e.g., 5 uL DMSO in 95 L saline for a 100 pL injection volume).
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Note: The solubility and stability of CAY10580 in the final injection solution should be
confirmed. If precipitation occurs, further optimization of the vehicle may be necessary.

In Vivo Administration Protocol

Materials:

Mouse model (e.g., high-fat diet-fed mice)

Prepared CAY10580 working solution and vehicle control

Sterile 1 mL syringes with 27-30 gauge needles

Appropriate animal handling and restraint equipment

70% ethanol for disinfection

Protocol:
e Animal Handling and Restraint:

o Properly restrain the mouse to expose the abdominal area. Ensure the animal is handled
gently to minimize stress.

e Injection Site Preparation:
o Wipe the injection site (lower quadrant of the abdomen) with 70% ethanol.
« Intraperitoneal Injection:

o Draw the calculated volume of the CAY10580 working solution or vehicle control into the

syringe.

o Insert the needle at a shallow angle (approximately 15-20 degrees) into the peritoneal
cavity. Be careful to avoid puncturing internal organs.

o Gently inject the solution.

o Withdraw the needle and return the mouse to its cage.
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e Monitoring:

o Monitor the animals daily for any adverse reactions, such as signs of distress, changes in
behavior, or local irritation at the injection site.

Mandatory Visualization
CAY10580 Experimental Workflow
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Caption: Experimental workflow for in vivo administration of CAY10580 in mice.
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Caption: CAY10580 activates the EP4 receptor, leading to cAMP/PKA signaling.[1][6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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